Cas no 370096-37-0 (3-Thiazolidinehexanoic acid,5-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4-oxo-2-thioxo-)

• Product Name: 3-Thiazolidinehexanoic acid,5-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4-oxo-2-thioxo-
• CAS No: 370096-37-0
• MF: C₂₀H₂₀ClN₃O₃S₂
• MW: 449.974101066589
• CID: 1480506
• Update Time: 2024-08-24

3-Thiazolidinehexanoic acid,5-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4-oxo-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 3-Thiazolidinehexanoic acid,5-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4-oxo-2-thioxo-
• 3-Thiazolidinehexanoic acid, 5-[(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]-4-oxo-2-thioxo-

• Inchi： 1S/C20H20ClN3O3S2/c1-13-15(18(21)24(22-13)14-8-4-2-5-9-14)12-16-19(27)23(20(28)29-16)11-7-3-6-10-17(25)26/h2,4-5,8-9,12H,3,6-7,10-11H2,1H3,(H,25,26)
• InChI Key： VIZMVONYWAFVSZ-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C(Cl)N(C3=CC=CC=C3)N=C2C)C(=O)N(CCCCCC(O)=O)C1=S

Computed Properties

• Exact Mass: 449.0637

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Melting Point: 115-116 °C
• Boiling Point: 638.5±65.0 °C(Predicted)
• PSA: 75.43
• pka: 4.73±0.10(Predicted)